Cas no 19933-25-6 (5-(3-Thienyl)-1H-pyrazole)

• Product Name: 5-(3-Thienyl)-1H-pyrazole
• CAS No: 19933-25-6
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD00121014
• CID: 1069846
• PubChem ID: 729699
• Update Time: 2025-05-22

5-(3-Thienyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-3-yl)-1H-pyrazole
• 2-TERT-BUTYL-7-CHLORO-5-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE
• 3-(3-thienyl)-1H-Pyrazole
• 3-(3-thienyl)-1H-pyrazole(SALTDATA: 0.7H2O)
• 5-(3-Thienyl)-1H-pyrazole
• 3-(3'-Thienyl)-pyrazol
• 3-pyrazol-5-ylthiophene
• 3-thiophen-3-yl-1H-pyrazole
• AC1LE3IY
• AC1Q4W0P
• AC1Q4WVD
• AC1Q4XAZ
• AI-942
• Maybridge3_001322
• 19933-25-6
• SCHEMBL3449914
• AKOS005070874
• 68692-23-9
• CCG-43817
• IDI1_012709
• AKOS002683889
• 6Y-0804
• Z954552548
• 3-(thiophen-3-yl)-1H-pyrazole
• MFCD00121014
• SCHEMBL13735370
• 5-(3-thienyl)-1H-pyrazole, AldrichCPR
• AI-942/25034363
• DB-066005
• 5-thien-3-yl-1H-pyrazole
• HMS1434M02
• EN300-64800
• 1H-Pyrazole, 3-(3-thienyl)-
• CS-0216921
• SR-01000633704-1
• DTXSID60352577
• 5-thiophen-3-yl-1H-pyrazole
• G87018

• MDL： MFCD00121014
• Inchi： 1S/C7H6N2S/c1-3-8-9-7(1)6-2-4-10-5-6/h1-5H,(H,8,9)
• InChI Key： UOAGMESLUAMTIP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=NN1

Computed Properties

• Exact Mass: 150.02516937g/mol
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(3-Thienyl)-1H-pyrazole

5-(3-Thienyl)-1H-pyrazole: A Comprehensive Overview

5-(3-Thienyl)-1H-pyrazole, also known by its CAS number 19933-25-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a thienyl group, making it a versatile building block for various chemical applications.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and reactivity. The substitution of the pyrazole ring with a thienyl group at the 5-position introduces additional electronic and steric effects, which can significantly influence the compound's properties. Recent studies have highlighted the potential of 5-(3-Thienyl)-1H-pyrazole in applications ranging from drug discovery to advanced materials synthesis.

One of the most notable aspects of 5-(3-Thienyl)-1H-pyrazole is its role in organic synthesis. The compound serves as an intermediate in the construction of more complex molecules, particularly those with bioactive properties. For instance, researchers have utilized this compound as a precursor in the synthesis of antifungal agents and anticancer drugs. The ability to functionalize the thienyl group further enhances its utility in these applications.

In terms of physical properties, 5-(3-Thienyl)-1H-pyrazole exhibits a melting point of approximately 240°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its electronic structure, influenced by the conjugation between the pyrazole and thienyl groups, contributes to its unique optical and electronic properties. These properties make it a candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 5-(3-Thienyl)-1H-pyrazole typically involves a multi-step process that begins with the preparation of the pyrazole ring followed by substitution at the 5-position with a thienyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Beyond its synthetic applications, 5-(3-Thienyl)-1H-pyrazole has shown promise in biological systems. Studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting potential therapeutic applications. Additionally, its role as a ligand in metal complexes has opened new avenues for catalysis and sensing technologies.

In conclusion, 5-(3-Thienyl)-1H-pyrazole, with its CAS number 19933-25-6, stands as a testament to the versatility of heterocyclic compounds in modern chemistry. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations across multiple disciplines.